(bicyclo[2.2.1]hept-5-en-2-ylmethyl)methyl[2-(2-pyridinyl)ethyl]amine

• IUPAC Name: N-(2-bicyclo[2.2.1]hept-5-enylmethyl)-N-methyl-2-pyridin-2-ylethanamine
• InChI: InChI=1S/C16H22N2/c1-18(9-7-16-4-2-3-8-17-16)12-15-11-13-5-6-14(15)10-13/h2-6,8,13-15H,7,9-12H2,1H3
• InChI Key: CJNPSSKBHIVZGP-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=N1)CC2CC3CC2C=C3
• Molecular Formula: C16H22N2
• Molecular Weight: 242.36 g/mol

Description

(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)methyl[2-(2-pyridinyl)ethyl]amine, commonly known as BCMPEA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BCMPEA belongs to the class of compounds known as beta-adrenergic agonists, which have been shown to have a wide range of physiological effects.

Mechanism of Action

The mechanism of action of BCMPEA involves its binding to beta-adrenergic receptors, which are found on the surface of cells throughout the body. This binding results in the activation of a signaling pathway that leads to the physiological effects of BCMPEA. Specifically, the binding of BCMPEA to beta-adrenergic receptors results in the activation of adenylate cyclase, which in turn leads to the production of cyclic AMP (cAMP). cAMP then activates protein kinase A (PKA), which leads to the phosphorylation of various proteins and ultimately results in the physiological effects of BCMPEA.
Biochemical and Physiological Effects:
BCMPEA has been shown to have a wide range of biochemical and physiological effects. These effects include increased heart rate, increased metabolic rate, and bronchodilation. BCMPEA has also been shown to have an anabolic effect on skeletal muscle, which makes it a potential candidate for the treatment of muscle wasting disorders. Additionally, BCMPEA has been shown to have a thermogenic effect, which makes it a potential candidate for the treatment of obesity.

Advantages and Limitations for Lab Experiments

One of the advantages of using BCMPEA in lab experiments is its well-established mechanism of action. This makes it easier to design experiments that specifically target the physiological effects of BCMPEA. Additionally, BCMPEA is a relatively stable compound that can be synthesized in large quantities, which makes it a cost-effective option for lab experiments.
One of the limitations of using BCMPEA in lab experiments is its potential for off-target effects. Because BCMPEA binds to beta-adrenergic receptors, it can potentially activate other signaling pathways that are not related to its therapeutic effects. Additionally, the physiological effects of BCMPEA can vary depending on the dose and duration of treatment, which can make it difficult to design experiments that accurately reflect the physiological effects of BCMPEA.

Future Directions

There are several future directions for research on BCMPEA. One area of research is the development of more selective beta-adrenergic agonists that specifically target the physiological effects of BCMPEA. Another area of research is the development of novel delivery systems for BCMPEA, such as inhalers or transdermal patches, which could improve its therapeutic efficacy. Additionally, there is a need for further research on the long-term effects of BCMPEA, particularly in the context of its potential for off-target effects. Overall, the potential therapeutic applications of BCMPEA make it an exciting area of research for the future.

Scientific Research Applications

BCMPEA has been studied extensively for its potential therapeutic applications. It has been shown to have a wide range of physiological effects, including bronchodilation, increased heart rate, and increased metabolic rate. These effects make BCMPEA a potential candidate for the treatment of respiratory disorders, such as asthma, as well as metabolic disorders, such as obesity.